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Introduction

Sodium peroxide, and more commonly hydrogen peroxide under alkaline conditions which

generates the perhydroxyl anion (the active bleaching agent), is a principal chemical used in

the pulp and paper industry for bleaching wood pulp.[1][2] This process, known as peroxide

bleaching, is a key component of both Elemental Chlorine Free (ECF) and Totally Chlorine Free

(TCF) bleaching sequences.[2] The primary goal of peroxide bleaching is to increase the

brightness and cleanliness of the pulp by removing residual lignin and other chromophoric

(color-causing) compounds without significantly compromising the pulp's strength.[1][3] These

application notes provide a detailed protocol for laboratory-scale bleaching of wood pulp using

a sodium peroxide-based solution, aimed at researchers and scientists in the fields of

materials science and biorefining.

Data Presentation: Key Bleaching Parameters

The effectiveness of peroxide bleaching is dependent on several critical parameters. The

following table summarizes the typical ranges for these variables based on experimental

findings for hardwood chemi-mechanical pulp (CMP).
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Parameter Typical Range Unit Notes

Hydrogen Peroxide

(H₂O₂)
2 - 4 % on oven-dried pulp

The primary bleaching

agent.[4][5]

Sodium Hydroxide

(NaOH)
1.5 - 3.0 % on oven-dried pulp

Provides the

necessary alkalinity to

activate the peroxide.

[4][5]

Sodium Silicate

(Na₂SiO₃)
~3 % on oven-dried pulp

Acts as a buffer and

stabilizer to prevent

rapid peroxide

decomposition.[1][4]

Magnesium Sulfate

(MgSO₄·7H₂O)
~0.2 % on oven-dried pulp

A stabilizer that

sequesters metal ions

which catalyze

peroxide

decomposition.[1][4]

Chelating Agent

(DTPA)
~0.1 - 0.3 % on oven-dried pulp

Diethylene triamine

pentaacetic acid is

used to remove metal

ions from the pulp.[4]

Pulp Consistency 10 - 25 %

Higher consistency

can reduce bleaching

time.[1][5]

Temperature 40 - 70 °C

Affects the rate of the

bleaching reaction.[1]

[4]

Reaction Time 2 - 5 hours

The duration required

for the bleaching

process to reach

completion.[1][4]

Initial pH ~10.5 Optimal for the

formation of the
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perhydroxyl anion.[1]

Experimental Protocols

This section outlines the detailed methodology for a laboratory-scale wood pulp bleaching

experiment.

1. Materials and Reagents

Unbleached wood pulp (e.g., hardwood chemi-mechanical pulp)

Hydrogen Peroxide (H₂O₂) solution (35% or 50%)

Sodium Hydroxide (NaOH)

Sodium Silicate (Na₂SiO₃) solution

Magnesium Sulfate heptahydrate (MgSO₄·7H₂O)

Diethylene triamine pentaacetic acid (DTPA)

Deionized water

Sulfuric acid (for pH adjustment if necessary)

2. Equipment

High-shear mixer or a suitable laboratory blender

Polyethylene bags (sealable)

Water bath with temperature control

pH meter

Analytical balance

Filtration apparatus (e.g., Büchner funnel)
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Drying oven

3. Pre-treatment: Chelation To remove transition metal ions that can catalyze the

decomposition of hydrogen peroxide, a chelation stage is often necessary.[1]

Prepare a pulp slurry at a consistency of approximately 3%.

Adjust the pH of the slurry to a range of 4.5-5.5.

Add DTPA (0.3% on oven-dried pulp weight).[4]

Heat the slurry to 70°C and maintain for 30 minutes with gentle mixing.[4]

After the chelation step, filter and wash the pulp with deionized water.

4. Bleaching Procedure

Determine the oven-dried weight of the pulp to be bleached.

In a beaker, prepare the bleaching liquor by adding the chemicals to water in the following

order: sodium silicate, sodium hydroxide, magnesium sulfate, DTPA, and finally hydrogen

peroxide.[4] The amounts of each chemical should be calculated based on the oven-dried

pulp weight as per the parameters in the data table.

Pre-heat the pulp to the desired reaction temperature (e.g., 70°C).[4]

Place the pre-heated pulp in a polyethylene bag.

Add the prepared bleach liquor to the pulp to achieve the target consistency (e.g., 10%).[4]

Thoroughly mix the pulp and bleach liquor by kneading the bag to ensure uniform

distribution.

Seal the bag and place it in a temperature-controlled water bath for the desired reaction time

(e.g., 120 minutes).[4]

After the retention time is complete, remove the bag from the water bath.
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Filter the bleached pulp and wash it thoroughly with deionized water until the filtrate is

neutral.

A portion of the pulp can be used to make handsheets for brightness and other optical

property testing.

The remaining pulp should be dried in an oven to determine the final yield.

5. Post-Bleaching Analysis The quality of the bleached pulp is assessed by several standard

analytical methods in the pulp and paper industry.

Brightness: Measured using a spectrophotometer according to TAPPI standard T-452 or ISO

standards. Brightness is a measure of the reflectance of blue light.[6]

Kappa Number: This value indicates the residual lignin content in the pulp and is determined

by titration.[6]

Pulp Yield: Calculated as the oven-dried weight of the bleached pulp divided by the initial

oven-dried weight of the unbleached pulp, expressed as a percentage.

Viscosity: An indicator of the degree of cellulose degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b049792#protocol-for-bleaching-wood-pulp-with-
sodium-peroxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b049792#protocol-for-bleaching-wood-pulp-with-sodium-peroxide
https://www.benchchem.com/product/b049792#protocol-for-bleaching-wood-pulp-with-sodium-peroxide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b049792?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

